Cas no 76888-40-9 (2-Cyclohexen-1-ol, 2-methyl-, (S)-)

2-Cyclohexen-1-ol, 2-methyl-, (S)- structure
76888-40-9 structure
Product Name:2-Cyclohexen-1-ol, 2-methyl-, (S)-
CAS No:76888-40-9
MF:C7H12O
MW:112.169582366943
CID:537084
PubChem ID:12476226
Update Time:2025-04-19

2-Cyclohexen-1-ol, 2-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-ol, 2-methyl-, (S)-
    • 76888-40-9
    • (1S)-2-Methylcyclohex-2-en-1-ol
    • DTXSID60499719
    • SCHEMBL2632429
    • Inchi: 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h4,7-8H,2-3,5H2,1H3/t7-/m0/s1
    • InChI Key: LONAYYKXZPCZNH-ZETCQYMHSA-N
    • SMILES: O[C@@H]1C(C)=CCCC1

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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